Cas no 2172225-56-6 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid
• CAS No: 2172225-56-6
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6478669
• PubChem ID: 165554609
• Update Time: 2025-06-08

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}oxane-3-carboxylic acid
• 2172225-56-6
• EN300-1547327

• Inchi： 1S/C26H30N2O6/c29-23(28-16-26(24(30)31)12-6-14-33-17-26)11-5-13-27-25(32)34-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,22H,5-6,11-17H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： YLNVXKJLHRNQQL-UHFFFAOYSA-N
• SMILES： O1CCCC(C(=O)O)(CNC(CCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 114Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid

Comprehensive Overview of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid (CAS No. 2172225-56-6)

The compound 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid (CAS No. 2172225-56-6) is a highly specialized chemical entity widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS), a technique pivotal for drug discovery and biotechnology research. Researchers and pharmaceutical developers frequently search for Fmoc-protected amino acid derivatives like this compound due to their role in creating therapeutic peptides and biomaterials.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in personalized medicine and targeted drug delivery. The Fmoc group in 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid ensures selective deprotection during synthesis, minimizing side reactions. This precision aligns with the growing focus on high-purity intermediates in biopharmaceutical production, a topic frequently queried in AI-driven literature searches and academic databases.

The compound’s oxane-3-carboxylic acid moiety further enhances its utility in designing cyclic peptide scaffolds, a hot topic in drug design forums. Cyclic peptides are celebrated for their metabolic stability and binding affinity, addressing common challenges like oral bioavailability—a recurring concern in pharmacology-related Google searches. By incorporating this compound, researchers can explore conformational restriction strategies to optimize peptide therapeutics.

From an SEO perspective, keywords such as "Fmoc-protected building blocks", "peptide coupling reagents", and "CAS 2172225-56-6 applications" are highly relevant. These terms reflect user intent in life sciences search trends, where professionals seek synthetic protocols or commercial suppliers. The compound’s compatibility with automated peptide synthesizers also ties into the rising interest in lab automation and high-throughput screening.

Environmental and green chemistry considerations are another critical angle. Users often inquire about solvent-free peptide synthesis or reducing waste in SPPS. Here, the efficient deprotection of the Fmoc group under mild conditions positions 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}oxane-3-carboxylic acid as a sustainable choice, aligning with EPA guidelines and industry best practices.

In summary, CAS 2172225-56-6 exemplifies innovation at the intersection of organic chemistry and biotechnology. Its applications span from academic research to industrial-scale API manufacturing, resonating with search queries on "peptide modifications" and "Fmoc chemistry advancements". As the field evolves, this compound will remain a cornerstone for next-generation therapeutics.